Cas no 5630-58-0 (Oxireno[c]oxireno[5,6]phenanthro[1,2-d]pyran-3,8(3aH,4bH)-dione,5-(acetyloxy)-1-(3-furanyl)dodecahydro-4b,7,7,9b,11a-pentamethyl-,(1S,3aS,4aR,4bS,5R,6aR,8aR,9aR,9bR,9cR,11aS)- (9CI))

Oxireno[c]oxireno[5,6]phenanthro[1,2-d]pyran-3,8(3aH,4bH)-dione,5-(acetyloxy)-1-(3-furanyl)dodecahydro-4b,7,7,9b,11a-pentamethyl-,(1S,3aS,4aR,4bS,5R,6aR,8aR,9aR,9bR,9cR,11aS)- (9CI) structure
5630-58-0 structure
Product Name:Oxireno[c]oxireno[5,6]phenanthro[1,2-d]pyran-3,8(3aH,4bH)-dione,5-(acetyloxy)-1-(3-furanyl)dodecahydro-4b,7,7,9b,11a-pentamethyl-,(1S,3aS,4aR,4bS,5R,6aR,8aR,9aR,9bR,9cR,11aS)- (9CI)
CAS No:5630-58-0
MF:C24H18N6O6
MW:486.436324596405
CID:381074
PubChem ID:2253656
Update Time:2025-04-19

Oxireno[c]oxireno[5,6]phenanthro[1,2-d]pyran-3,8(3aH,4bH)-dione,5-(acetyloxy)-1-(3-furanyl)dodecahydro-4b,7,7,9b,11a-pentamethyl-,(1S,3aS,4aR,4bS,5R,6aR,8aR,9aR,9bR,9cR,11aS)- (9CI) Chemical and Physical Properties

Names and Identifiers

    • Oxireno[c]oxireno[5,6]phenanthro[1,2-d]pyran-3,8(3aH,4bH)-dione,5-(acetyloxy)-1-(3-furanyl)dodecahydro-4b,7,7,9b,11a-pentamethyl-,(1S,3aS,4aR,4bS,5R,6aR,8aR,9aR,9bR,9cR,11aS)- (9CI)
    • N'-[(E)-[1-(2-anilino-2-oxoethyl)-2-oxoindol-3-ylidene]amino]-N-(3-nitrophenyl)oxamide
    • AKOS000534446
    • 2-{2-[1-(2-anilino-2-oxoethyl)-2-oxo-1,2-dihydro-3H-indol-3-ylidene]hydrazino}-N-(3-nitrophenyl)-2-oxoacetamide
    • N'-[1-(2-anilino-2-oxoethyl)-2-hydroxyindol-3-yl]imino-N-(3-nitrophenyl)oxamide
    • DTXSID90416999
    • CCG-2766
    • 5630-58-0
    • CBMicro_026688
    • BIM-0026645.P001
    • BAS 00348218
    • Inchi: 1S/C24H18N6O6/c31-20(25-15-7-2-1-3-8-15)14-29-19-12-5-4-11-18(19)21(24(29)34)27-28-23(33)22(32)26-16-9-6-10-17(13-16)30(35)36/h1-13,34H,14H2,(H,25,31)(H,26,32)/b28-27+
    • InChI Key: STGLQLZNEFQQLE-BYYHNAKLSA-N
    • SMILES: OC1=C(C2C=CC=CC=2N1CC(NC1C=CC=CC=1)=O)/N=N/C(C(NC1C=CC=C(C=1)[N+](=O)[O-])=O)=O

Computed Properties

  • Exact Mass: 486.12894
  • Monoisotopic Mass: 486.129
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 36
  • Rotatable Bond Count: 5
  • Complexity: 911
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 166A^2
  • XLogP3: 4.1

Experimental Properties

  • Density: 1.48
  • Refractive Index: 1.708
  • PSA: 163.11
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